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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731 Get Quote

Prosulfocarb is a selective, pre-emergence and early post-emergence thiocarbamate

herbicide.[1][2] It is primarily utilized for the control of annual grasses and some broadleaf

weeds in cereal crops like wheat and barley, as well as in potatoes and onions.[3][4]

Chemical Identity
Identifier Value Source(s)

IUPAC Name
S-benzyl N,N-

dipropylcarbamothioate
[3]

CAS Number 52888-80-9

Molecular Formula C₁₄H₂₁NOS

Molar Mass 251.39 g·mol⁻¹

Synonyms

S-benzyl

dipropylthiocarbamate, Boxer,

Defi, Arcade

Physicochemical Properties
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Property Value Source(s)

Appearance Colorless to pale yellow liquid

Melting Point -20 °C

Boiling Point 341 °C

Density 1049 kg/m ³

Vapor Pressure 0.79 mPa

Solubility in Water Insoluble (200 ppm)

Solubility in Organic Solvents
Soluble in xylene, acetone,

heptane, ethyl acetate

Toxicological Summary
Prosulfocarb exhibits low acute toxicity in mammals. The primary toxicological effects

observed in long-term studies are related to the liver and kidneys, along with reduced appetite.

There is no evidence to suggest that prosulfocarb is carcinogenic or genotoxic.

Metric Value Species Source(s)

Oral LD₅₀ 1820 mg/kg Rat

Dermal LD₅₀ >2000 mg/kg Rabbit

Inhalation LC₅₀ (4h) >4700 mg/m³ Rat

Acceptable Daily

Intake (ADI)
0.02 mg/kg/day Human

Mechanism of Action and Metabolic Pathway
Prosulfocarb functions by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs),

which are crucial components of cell membranes. This disruption of lipid biosynthesis ultimately

interferes with cell division and development in emerging weed seedlings, preventing their

growth and establishment. It is classified under the HRAC Group N (WSSA Group 15), which

includes inhibitors of lipid synthesis.
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The herbicide is absorbed through the coleoptile and shoots of germinating weeds.

Prosulfocarb itself is a pro-herbicide, meaning it requires bioactivation within the target plant

to become phytotoxic. This activation involves oxidation to prosulfocarb sulfoxide.

In tolerant crops such as cereals, prosulfocarb is metabolized and detoxified, primarily

through glutathione conjugation. In susceptible weeds, this detoxification pathway is less

effective. The metabolic pathway in plants like barley involves the hydrolysis of prosulfocarb,

followed by conjugation and oxidation to form various polar metabolites.
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Caption: Metabolic pathway of prosulfocarb in plants.

Experimental Protocols
Determination of Prosulfocarb in Potato Flour by GC-MS
This method outlines the direct determination of prosulfocarb in potato flour samples using

Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

Sample Preparation: A suitable extraction method, such as QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe), is employed to extract prosulfocarb from the potato

flour matrix.

Chromatographic Separation:
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System: Gas Chromatograph coupled with a Mass Spectrometer.

Column: HP-5MS capillary column.

Oven Temperature Program: An optimized temperature gradient is used to achieve

separation of the analyte within approximately 10 minutes.

Mass Spectrometric Detection: The mass spectrometer is operated in a suitable mode (e.g.,

Selected Ion Monitoring, SIM) for sensitive and selective detection of prosulfocarb.

Quantification: A matrix-matched calibration curve is generated using a series of standard

solutions of prosulfocarb to quantify the analyte in the samples.

Performance:

Limit of Detection (LOD): 0.54 mg/kg

Limit of Quantification (LOQ): 1.80 mg/kg

Linear Range: 2.4 - 96.6 mg/kg

Correlation Coefficient (R²): 0.9997

Bioassay for Prosulfocarb Detection in Soil and Crop
Residues
This protocol describes a bioassay for quantifying the bioavailability of prosulfocarb in

environmental samples.

Methodology:

Indicator Species Selection: Italian ryegrass (Lolium multiflorum) is used as the indicator

species due to its high sensitivity to prosulfocarb.

Dose-Response Curve Generation:

Prepare a series of known concentrations of prosulfocarb in both the soil type and crop

residue being tested.
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Grow the indicator species in these prepared samples under controlled conditions.

Measure a responsive growth parameter, such as shoot length inhibition, after a set

period.

Use a log-logistic model to create dose-response calibration curves.

Sample Analysis:

Grow the indicator species in the environmental samples with unknown prosulfocarb
concentrations.

Measure the shoot length inhibition.

Estimate the concentration of bioavailable prosulfocarb by comparing the observed

inhibition to the calibration curve.

Validation: The bioassay results are validated by comparing them with concentrations

determined by chemical analysis (e.g., GC-MS).
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Caption: Workflow for prosulfocarb bioassay in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1679731?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679731?utm_src=pdf-body
https://www.benchchem.com/product/b1679731?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. News - Prosulfocarb Herbicide Mode of Action: How It Works to Control Weeds
[bigpesticides.com]

2. pomais.com [pomais.com]

3. Prosulfocarb - Wikipedia [en.wikipedia.org]

4. Prosulfocarb Herbicide: Premium Pre-Emergence Weed Control for Cereals
[smagrichem.com]

To cite this document: BenchChem. [Prosulfocarb: Core Chemical and Toxicological Data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679731#prosulfocarb-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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